BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dibenzoylmethane: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibenzoylmethane

Cat. No.: B1670423

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibenzoylmethane (DBM), a (3-diketone analog of curcumin, is a naturally occurring
compound found in licorice root. It has garnered significant scientific interest for its diverse
biological activities, including neuroprotective and chemopreventive properties. This document
provides a detailed overview of the key chemical and physical characteristics of
dibenzoylmethane, standardized experimental protocols, and a summary of its known
biological signaling pathways.

Chemical and Physical Properties

Dibenzoylmethane is a white to pale yellow crystalline solid.[1] Its fundamental identifiers and
physicochemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 120-46-7 [A121031[415116]107]

Molecular Formula C15H1202 [L12][31[41[5]16]

Molecular Weight 224.25 g/mol [2][41[5]

IUPAC Name 1,3-diphenylpropane-1,3-dione  [2][6]
2-Benzoylacetophenone,

Synonyms Phenyl phenacyl ketone, [2][6]

Rhodiastab 83

Physical Description

Light yellow crystalline powder

Melting Point 77-79 °C

Boiling Point 219-221 °C at 18 mmHg
Soluble in chloroform and

Solubility chlorohydrin; insoluble in

water.

[4]

Synthesis and Experimental Protocols

The primary method for synthesizing dibenzoylmethane is through the Claisen condensation

of ethyl benzoate with acetophenone.[3]

Synthesis of Dibenzoylmethane

This protocol outlines the base-catalyzed condensation reaction for the synthesis of

dibenzoylmethane.

Materials:

o Ethyl benzoate

e Acetophenone

e Sodium ethoxide
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Toluene (anhydrous)

Hydrochloric acid (10%)

Ethanol

Petroleum ether or methanol for recrystallization[4]
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
sodium ethoxide in anhydrous toluene.

¢ Slowly add a stoichiometric mixture of ethyl benzoate and acetophenone to the flask with
constant stirring.

 After the addition is complete, reflux the mixture for 2-4 hours.

o Cool the reaction mixture to room temperature and pour it over a mixture of ice and 10%
hydrochloric acid to precipitate the crude product.

« Filter the precipitate, wash it with cold water, and then with a small amount of cold ethanol.
e Dry the crude dibenzoylmethane.

 Purify the product by recrystallization from petroleum ether or methanol to obtain light yellow
crystals.[4]

Purification Protocol

To achieve high purity, dibenzoylmethane can be crystallized from methanol or petroleum
ether.[4]

Procedure:

 Dissolve the crude dibenzoylmethane in a minimal amount of hot methanol or petroleum
ether.
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 Allow the solution to cool slowly to room temperature, then place it in an ice bath to facilitate
crystallization.

o Collect the crystals by filtration.
e Wash the crystals with a small amount of the cold solvent.
e Dry the purified crystals under a vacuum.

Biological Activity and Signaling Pathways

Dibenzoylmethane has demonstrated notable biological effects, including the inhibition of
tumorigenesis and neuroprotective actions.[5] It has been shown to slow disease progression
in neurodegenerative models by preventing the cessation of protein synthesis in neurons.[3]

General Workflow for Assessing Biological Activity

The following diagram illustrates a typical workflow for investigating the biological effects of
dibenzoylmethane in a cellular model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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